Cas no 750556-72-0 (L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]-)

L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- is a chemically modified derivative of L-lysine, featuring a 2-nitrophenylmethoxycarbonyl (Noc) protecting group at the ε-amino position. This modification enhances selectivity in peptide synthesis by temporarily blocking the ε-amine, allowing controlled reactions at the α-amine or carboxyl groups. The 2-nitrophenyl group facilitates mild deprotection under photolytic or reductive conditions, minimizing side reactions. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and orthogonal protection strategies, offering improved yield and purity. Its stability under standard coupling conditions makes it a valuable tool for researchers in medicinal chemistry and bioconjugation.

L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- structure

750556-72-0 structure

Product Name:L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]-

CAS No:750556-72-0

MF:C₁₄H₁₉N₃O₆

MW:325.317163705826

CID:4460614

PubChem ID:67531653

Update Time:2025-06-07

L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- Chemical and Physical Properties

Names and Identifiers

- L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]-
- SCHEMBL2779869
- N6-(((2-NITROBENZYL)OXY)CARBONYL)-L-LYSINE
- 750556-72-0
- E86061
- Inchi： 1S/C14H19N3O6/c15-11(13(18)19)6-3-4-8-16-14(20)23-9-10-5-1-2-7-12(10)17(21)22/h1-2,5,7,11H,3-4,6,8-9,15H2,(H,16,20)(H,18,19)/t11-/m0/s1
- InChI Key： WORDWOPJMYWZSB-NSHDSACASA-N
- SMILES： C(O)(=O)[C@H](CCCCNC(OCC1=CC=CC=C1[N+]([O-])=O)=O)N

Computed Properties

Exact Mass: 325.12738533Da
Monoisotopic Mass: 325.12738533Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 9
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 147Å²

L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	E86061-0.1/G	N6-(((2-NITROBENZYL)OXY)CARBONYL)-L-LYSINE	750556-72-0	95%	0.1/G	$102	2023-01-05
AstaTech	E86061-0.25/G	N6-(((2-NITROBENZYL)OXY)CARBONYL)-L-LYSINE	750556-72-0	95%	0.25/G	$165	2023-01-05
AstaTech	E86061-1/G	N6-(((2-NITROBENZYL)OXY)CARBONYL)-L-LYSINE	750556-72-0	95%	1g	$1495	2023-09-18

L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Additional information on L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]-

L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- (CAS No. 750556-72-0)

L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- (CAS No. 750556-72-0) is a specialized derivative of the essential amino acid L-lysine. This compound is of significant interest in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug development and protein engineering.

The N6-[[(2-nitrophenyl)methoxy]carbonyl] group attached to the lysine molecule introduces a protective function, making it a valuable intermediate in the synthesis of complex peptides and proteins. This protective group can be selectively removed under specific conditions, allowing for precise control over the reactivity and functionality of the lysine residue.

Recent studies have highlighted the importance of L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- in various biochemical processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to enhance the stability and solubility of peptides, which is crucial for their therapeutic applications. The nitrophenylmethoxycarbonyl (Npm) group has been shown to improve the overall stability of peptides by reducing their susceptibility to proteolytic degradation.

In the context of drug development, L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- has been utilized in the design of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The Npm group can be strategically placed to mask reactive functionalities until they are needed, thereby improving the pharmacokinetic properties of the final drug product.

Moreover, this compound has found applications in protein engineering and biotechnology. The ability to selectively protect and deprotect lysine residues allows researchers to create proteins with tailored functionalities. For example, a study in Bioconjugate Chemistry reported the use of L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- in the development of site-specific protein conjugates, which are essential for creating targeted therapies and diagnostic tools.

The synthesis of L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- involves several steps, including the reaction of L-lysine with 2-nitrobenzyl chloroformate under controlled conditions. The resulting product is a highly pure compound that can be further modified or incorporated into larger molecular structures. The purity and quality of this compound are critical for its use in research and industrial applications.

In terms of safety and handling, L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- should be stored under dry conditions and protected from light to maintain its stability. Researchers working with this compound should follow standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for L-Lysine, N6-[[(2-nitrophenyl)methoxy]carbonyl]- are promising. Ongoing research is exploring its potential in new areas such as targeted drug delivery systems and advanced biomaterials. As our understanding of its properties and applications continues to grow, this compound is likely to play an increasingly important role in advancing the fields of chemical biology and medicinal chemistry.